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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B15586071

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methods for UAMC-3203, a potent ferroptosis inhibitor. The information presented is collated

from key scientific literature and patent filings, offering a detailed resource for researchers

engaged in the study and development of this compound.

Core Synthesis and Purification Overview
UAMC-3203, with the chemical name 4-(cyclohexylamino)-3-((phenylmethyl)amino)-N-(2-(1-

piperazinyl)ethyl)benzenesulfonamide, is a derivative of Ferrostatin-1 (Fer-1) with improved

stability and solubility. The synthesis, as detailed in the primary literature by Devisscher L., et

al., involves a multi-step process. While specific, step-by-step public protocols with quantitative

yields for every reaction are limited due to their proprietary nature, the general synthetic

pathway can be outlined.

The synthesis of analogous compounds, as described in patent literature, follows a general

procedure involving the reaction of a substituted aminobenzenesulfonamide core with

appropriate reagents to introduce the cyclohexylamino, benzylamino, and piperazinylethyl

groups. Purification is typically achieved through standard chromatographic techniques.
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Experimental Protocols
While the exact, detailed experimental protocols for the synthesis of UAMC-3203 are not fully

disclosed in publicly available literature, a general methodology can be inferred from related

syntheses of similar sulfonamide derivatives. The following represents a plausible, generalized

protocol based on available information.

General Synthesis Scheme:

The synthesis likely proceeds through the formation of a key intermediate, a substituted 3-

amino-4-(cyclohexylamino)benzenesulfonamide, which is then further functionalized.

Step 1: Synthesis of the Sulfonamide Intermediate

A suitable starting material, such as a commercially available aminobenzenesulfonyl chloride,

would be reacted with N-Boc-piperazine to form the sulfonamide. The Boc protecting group is

then removed under acidic conditions.

Step 2: Introduction of the Cyclohexylamino and Benzylamino Groups

The resulting piperazinyl-sulfonamide intermediate would then undergo sequential amination

reactions. This would likely involve a nucleophilic aromatic substitution or a metal-catalyzed

cross-coupling reaction to introduce the cyclohexylamino and benzylamino moieties at the 3

and 4 positions of the benzene ring. The order of these additions may vary.

Purification:

Purification of the final UAMC-3203 compound is expected to be performed using normal

phase flash chromatography.

Quantitative Data
Specific quantitative data for the synthesis of UAMC-3203 is not extensively reported in the

public domain. However, some key physicochemical and pharmacological properties have

been published.
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Parameter Value Reference

IC₅₀ (Ferroptosis Inhibition)
10 nM (IMR-32 Neuroblastoma

Cells)
[1]

Solubility (pH 5.0) 36.7 ± 5.7 µM [1]

Solubility (pH 6.0) 127.9 ± 16.1 µM [1]

Solubility (pH 7.4, PBS) 127.3 ± 17.3 µM [1]

Half-life (Human Microsomes) 20.5 h [2]

Half-life (Rat Microsomes) 16.5 h [2]

Half-life (Mouse Microsomes) 3.46 h [2]

Visualizing the Synthesis and Mechanism of Action
To aid in the understanding of UAMC-3203's synthesis and its role in cellular pathways, the

following diagrams have been generated.
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Caption: Generalized synthetic workflow for UAMC-3203.
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Caption: UAMC-3203 inhibits ferroptosis by trapping lipid peroxyl radicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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